![molecular formula C16H10BrClN2O2 B3739783 N-(5-bromo-2-pyridinyl)-5-(4-chlorophenyl)-2-furamide](/img/structure/B3739783.png)
N-(5-bromo-2-pyridinyl)-5-(4-chlorophenyl)-2-furamide
Overview
Description
N-(5-bromo-2-pyridinyl)-5-(4-chlorophenyl)-2-furamide, also known as GNF-2, is a synthetic small molecule that has been widely used in scientific research. This compound has been shown to have a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.
Mechanism of Action
N-(5-bromo-2-pyridinyl)-5-(4-chlorophenyl)-2-furamide inhibits the activity of GSK3β by binding to the ATP-binding site of the enzyme. This prevents the enzyme from phosphorylating its substrates, leading to a decrease in the activity of downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase glycogen synthesis in skeletal muscle cells, which may have implications for the treatment of diabetes. It has also been shown to induce apoptosis in cancer cells, making it a potential therapeutic agent for cancer. Additionally, this compound has been shown to improve cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
N-(5-bromo-2-pyridinyl)-5-(4-chlorophenyl)-2-furamide has several advantages for lab experiments. It is a specific inhibitor of GSK3β, which allows for the study of the specific role of this enzyme in various biological processes. Additionally, this compound has good solubility in aqueous solutions, which makes it easy to use in cell-based assays. However, this compound has some limitations. It has a relatively short half-life, which may limit its effectiveness in in vivo studies. Additionally, this compound may have off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on N-(5-bromo-2-pyridinyl)-5-(4-chlorophenyl)-2-furamide. One direction is to investigate the potential therapeutic applications of this compound in various diseases, including diabetes, Alzheimer's disease, and cancer. Another direction is to develop more potent and specific inhibitors of GSK3β, which may have greater therapeutic potential. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its mechanism of action.
Scientific Research Applications
N-(5-bromo-2-pyridinyl)-5-(4-chlorophenyl)-2-furamide has been widely used in scientific research as a tool for studying various biological processes. It has been shown to inhibit the activity of glycogen synthase kinase 3β (GSK3β), a serine/threonine protein kinase that plays a key role in various cellular processes, including glycogen metabolism, cell cycle regulation, and apoptosis. GSK3β has also been implicated in the pathogenesis of various diseases, including diabetes, Alzheimer's disease, and cancer. Therefore, this compound has been used to study the role of GSK3β in these diseases.
Properties
IUPAC Name |
N-(5-bromopyridin-2-yl)-5-(4-chlorophenyl)furan-2-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10BrClN2O2/c17-11-3-8-15(19-9-11)20-16(21)14-7-6-13(22-14)10-1-4-12(18)5-2-10/h1-9H,(H,19,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRACHSATWGZIQG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC=C(O2)C(=O)NC3=NC=C(C=C3)Br)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10BrClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.62 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.